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Compound of Interest

Compound Name: Poliglecaprone

Cat. No.: B1204747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the fabrication of poliglecaprone (PGC)

and polycaprolactone (PCL) blended nanofibers using the electrospinning technique. This

guide is intended for researchers in biomedical engineering, materials science, and drug

delivery.

Introduction
Electrospinning is a versatile and widely used technique for producing polymer nanofibers with

diameters ranging from nanometers to a few micrometers.[1] These nanofibers mimic the

native extracellular matrix (ECM), making them excellent candidates for biomedical applications

such as tissue engineering, wound dressing, and controlled drug delivery.[2][3]

Polycaprolactone (PCL) is a biodegradable and biocompatible polyester approved by the FDA

for various medical applications.[1] Its slow degradation rate makes it suitable for long-term

implantable devices and sustained drug release systems.[1][4] Poliglecaprone (PGC), a

copolymer of glycolide and ε-caprolactone, offers a more rapid degradation profile compared to

PCL. Blending PGC with PCL allows for the tuning of mechanical properties and degradation

rates of the resulting nanofibers to meet the specific requirements of the intended application.

This application note details the materials, equipment, and procedures for the successful

electrospinning of PGC/PCL blended nanofibers. It also provides protocols for the

characterization of the fabricated nanofiber mats.
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Materials and Equipment
Materials

Polycaprolactone (PCL), medical grade, Mn 80,000 g/mol

Poliglecaprone (PGC), medical grade

Solvents (analytical grade):

Chloroform

N,N-Dimethylformamide (DMF)

Acetic Acid

Formic Acid

Phosphate-buffered saline (PBS) for in vitro studies

Equipment
Electrospinning setup (high-voltage power supply, syringe pump, spinneret, grounded

collector)

Magnetic stirrer

Fume hood

Scanning Electron Microscope (SEM)

Universal Testing Machine for tensile testing

Vacuum oven

Experimental Protocols
Polymer Solution Preparation
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The properties of the electrospinning solution, particularly viscosity and conductivity, are critical

for producing uniform, bead-free nanofibers. The following protocol describes the preparation of

a PGC/PCL blend solution.

Protocol:

Determine the desired ratio of PGC to PCL (e.g., 75:25, 50:50, 25:75 by weight).

Prepare a solvent system. A common system for PCL and its copolymers is a mixture of

chloroform and DMF, typically in a 4:1 (v/v) ratio.[5] An alternative, less toxic solvent system

is a mixture of acetic acid and formic acid.[6][7][8]

Prepare a 10-15% (w/v) total polymer concentration solution. For example, to prepare 10 mL

of a 12% (w/v) solution, dissolve 1.2 g of the PGC/PCL blend in 10 mL of the chosen solvent

system.

Add the PGC and PCL polymers to the solvent in a sealed vial.

Stir the mixture on a magnetic stirrer at room temperature for at least 8 hours or until the

polymers are completely dissolved.[9]

Electrospinning Process
The electrospinning parameters must be optimized to achieve the desired nanofiber

morphology. The following table provides a range of starting parameters for the electrospinning

of PGC/PCL blends, based on typical values for PCL.[1][4]

Table 1: Electrospinning Parameters for PGC/PCL Blends
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Parameter Range Unit Notes

Polymer

Concentration
8 - 18 % (w/v)

Lower concentrations

can lead to bead

formation, while

higher concentrations

may be too viscous to

spin.[4]

Voltage 10 - 25 kV

Affects the

electrostatic force and

fiber stretching.[4]

Flow Rate 0.5 - 5 mL/h

Controls the supply of

the polymer solution

to the spinneret.[5]

Tip-to-Collector

Distance
10 - 18 cm

Allows sufficient time

for the solvent to

evaporate and the

fibers to solidify.[4]

Collector Type Stationary or Rotating -

A rotating collector

can be used to

produce aligned

nanofibers.

Needle Gauge 21 - 27 G -

Temperature 20 - 25 °C -

Humidity 30 - 50 %

Higher humidity can

cause pores to form

on the fiber surface.[4]

Protocol:

Load the prepared PGC/PCL solution into a syringe fitted with a blunt-tipped needle.

Mount the syringe on the syringe pump within the electrospinning chamber.
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Position the grounded collector at the desired distance from the needle tip.

Set the high-voltage power supply to the desired voltage.

Set the syringe pump to the desired flow rate.

Initiate the electrospinning process and collect the nanofibers on the collector for the desired

duration to achieve the desired mat thickness.

After electrospinning, carefully remove the nanofiber mat from the collector.

Dry the mat in a vacuum oven at room temperature for 24 hours to remove any residual

solvent.

Characterization of Nanofibers
Morphology and Fiber Diameter
The morphology of the electrospun nanofibers can be visualized using Scanning Electron

Microscopy (SEM).

Protocol:

Cut a small piece of the nanofiber mat and mount it on an SEM stub using double-sided

carbon tape.

Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.

Image the sample using an SEM at various magnifications.

Use image analysis software (e.g., ImageJ) to measure the diameter of at least 100

individual fibers from the SEM images to determine the average fiber diameter and

distribution.

Mechanical Properties
The mechanical properties of the nanofiber mat can be evaluated by tensile testing.

Protocol:
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Cut the nanofiber mat into rectangular strips of a specific dimension (e.g., 10 mm x 50 mm).

Measure the thickness of each strip at multiple points using a micrometer and calculate the

average thickness.

Mount the strip in the grips of a universal testing machine.

Apply a uniaxial tensile load at a constant strain rate (e.g., 10 mm/min) until the sample fails.

Record the stress-strain data to determine the ultimate tensile strength, Young's modulus,

and elongation at break.

Visualizations
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Caption: Experimental workflow for the fabrication and characterization of PGC/PCL

nanofibers.

Conclusion
This application note provides a detailed protocol for the fabrication and characterization of

PGC/PCL blended nanofibers. By systematically optimizing the solution and process

parameters, researchers can produce nanofibers with tailored properties for a wide range of

biomedical applications, including tissue engineering scaffolds with controlled degradation rates
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and drug delivery systems with specific release profiles. The provided protocols for

characterization will enable the thorough evaluation of the fabricated nanofiber mats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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